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Introduction
CD38 is a multifunctional ectoenzyme that plays a crucial role in nicotinamide adenine

dinucleotide (NAD+) metabolism and calcium signaling.[1][2] It exhibits both NAD+

glycohydrolase (hydrolase) activity, converting NAD+ to adenosine diphosphate-ribose (ADPR)

and nicotinamide, and ADP-ribosyl cyclase activity, producing cyclic ADP-ribose (cADPR).[3][4]

Due to its significant role in various physiological and pathological processes, including aging,

metabolic diseases, and cancer, the measurement of CD38 activity is of high interest for basic

research and drug development.[5][6]

While various methods exist to quantify CD38 activity, this document focuses on well-

established fluorescence-based assays utilizing NAD+ analogs. Although the use of 2'-Deoxy-
NAD+ as a substrate for routine CD38 activity measurement is not extensively documented in

publicly available literature, this guide provides detailed protocols for the widely used

substrates: 1,N6-ethenonicotinamide adenine dinucleotide (ε-NAD+) for measuring hydrolase
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activity and nicotinamide guanine dinucleotide (NGD+) for measuring cyclase activity.[2][7]

These methods offer high sensitivity and are amenable to high-throughput screening.

Signaling Pathway of CD38 in NAD+ Metabolism
CD38 is a key regulator of cellular NAD+ levels. Its enzymatic activities consume NAD+,

impacting downstream NAD+-dependent processes.
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Caption: CD38 enzymatically consumes NAD+ to produce ADPR and cADPR, thereby

influencing cellular processes like Ca2+ signaling and the activity of other NAD+-dependent

enzymes.
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Principles of Fluorescence-Based CD38 Activity
Assays
The fluorescence-based assays for CD38 activity rely on the use of modified NAD+ analogs

that become fluorescent upon enzymatic conversion.

Hydrolase Activity (ε-NAD+ Assay): ε-NAD+ is a non-fluorescent substrate. The hydrolase

activity of CD38 cleaves the nicotinamide group, producing ε-ADPR, which is fluorescent.

The increase in fluorescence intensity over time is directly proportional to the CD38

hydrolase activity.

Cyclase Activity (NGD+ Assay): NGD+ is a substrate for the cyclase activity of CD38. The

enzymatic reaction produces cyclic GDP-ribose (cGDPR), a fluorescent product. The rate of

fluorescence increase corresponds to the CD38 cyclase activity.[8]

Experimental Workflow
The general workflow for measuring CD38 activity using fluorescent NAD+ analogs is

straightforward and adaptable for high-throughput screening.
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General Workflow for CD38 Activity Assay

Sample Preparation
(Recombinant Enzyme, Cell Lysates, etc.)

Plate Setup
(Add samples, controls, and inhibitors to a 96-well plate)

Initiate Reaction
(Add fluorescent substrate - ε-NAD+ or NGD+)

Kinetic Measurement
(Read fluorescence at appropriate Ex/Em wavelengths over time)

Data Analysis
(Calculate reaction rates and determine enzyme activity)

Click to download full resolution via product page

Caption: A streamlined workflow for determining CD38 activity using a fluorescence-based

assay.

Data Presentation
The following tables summarize typical reagents and conditions for performing CD38 activity

assays.

Table 1: Reagents and Materials

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15574088/docs?utm_src=pdf-body-img#measuring-cd38-activity-using-nad-analogs-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent/Material Supplier Catalog Number Storage

Recombinant Human

CD38
R&D Systems 2404-AC -20°C

ε-NAD+ Sigma-Aldrich N2630 -20°C

NGD+ Sigma-Aldrich N5131 -20°C

Tris-HCl Buffer
Thermo Fisher

Scientific
15567027 Room Temperature

Bovine Serum

Albumin (BSA)
Sigma-Aldrich A7906 4°C

96-well Black Plates Corning 3603 Room Temperature

Plate Reader with

Fluorescence

Detection

Molecular Devices SpectraMax Series N/A

Table 2: Typical Assay Conditions

Parameter Hydrolase Assay (ε-NAD+) Cyclase Assay (NGD+)

Enzyme Concentration 5-20 ng/well (recombinant) 5-20 ng/well (recombinant)

Substrate Concentration 100-200 µM 100-200 µM

Assay Buffer 25 mM Tris-HCl, pH 7.4 25 mM Tris-HCl, pH 7.4

Incubation Temperature 37°C 37°C

Excitation Wavelength 300 nm 300 nm

Emission Wavelength 410 nm 410 nm

Measurement Mode Kinetic Kinetic

Read Interval 1-5 minutes 1-5 minutes

Total Read Time 30-60 minutes 30-60 minutes
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Experimental Protocols
Protocol 1: Measurement of CD38 Hydrolase Activity
using ε-NAD+
This protocol is adapted from established fluorescence-based methods.[7]

1. Reagent Preparation: a. Assay Buffer: Prepare 25 mM Tris-HCl buffer, pH 7.4. b. Enzyme

Solution: Dilute recombinant CD38 enzyme to the desired concentration (e.g., 10 ng/µL) in

Assay Buffer containing 0.1% BSA. c. Substrate Solution: Prepare a 2X working solution of ε-

NAD+ (e.g., 400 µM) in Assay Buffer. Protect from light. d. Inhibitor/Compound Solution

(Optional): Prepare a 2X working solution of the test compound or a known inhibitor (e.g.,

apigenin) in Assay Buffer.

2. Assay Procedure: a. To a 96-well black plate, add 50 µL of the appropriate solutions to each

well:

Blank (No Enzyme): 50 µL of Assay Buffer.
Positive Control (Enzyme Only): 50 µL of Enzyme Solution.
Inhibitor Control: 50 µL of Enzyme Solution containing the inhibitor.
Test Compound: 50 µL of Enzyme Solution containing the test compound. b. Pre-incubate
the plate at 37°C for 10 minutes. c. Initiate the reaction by adding 50 µL of the 2X ε-NAD+
Substrate Solution to all wells. d. Immediately place the plate in a pre-warmed (37°C)
fluorescence plate reader. e. Measure the fluorescence intensity (Excitation: 300 nm,
Emission: 410 nm) every 1-5 minutes for 30-60 minutes.

3. Data Analysis: a. Subtract the fluorescence signal of the blank from all other readings. b.

Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of

the fluorescence versus time curve (ΔRFU/min). c. Calculate the percent inhibition for test

compounds using the following formula: % Inhibition = [1 - (V_compound / V_enzyme_only)] *

100

Protocol 2: Measurement of CD38 Cyclase Activity using
NGD+
This protocol is based on established methods for measuring cyclase activity.[7][8]
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1. Reagent Preparation: a. Assay Buffer: Prepare 25 mM Tris-HCl buffer, pH 7.4. b. Enzyme

Solution: Dilute recombinant CD38 enzyme to the desired concentration (e.g., 10 ng/µL) in

Assay Buffer with 0.1% BSA. c. Substrate Solution: Prepare a 2X working solution of NGD+

(e.g., 400 µM) in Assay Buffer. Protect from light. d. Inhibitor/Compound Solution (Optional):

Prepare a 2X working solution of the test compound in Assay Buffer.

2. Assay Procedure: a. Follow the same plate setup as described in Protocol 1, using the

appropriate controls. b. Pre-incubate the plate at 37°C for 10 minutes. c. Start the reaction by

adding 50 µL of the 2X NGD+ Substrate Solution to all wells. d. Immediately transfer the plate

to a fluorescence plate reader pre-set to 37°C. e. Monitor the increase in fluorescence

(Excitation: 300 nm, Emission: 410 nm) at regular intervals for 30-60 minutes.

3. Data Analysis: a. Perform data analysis as described in Protocol 1 to determine the reaction

rates and percent inhibition.

Troubleshooting
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Issue Possible Cause Solution

High background fluorescence Substrate degradation

Prepare fresh substrate

solution and protect from light.

Use high-quality reagents.

Contaminated buffer or plates
Use fresh, sterile buffers and

high-quality black plates.

Low signal or no activity Inactive enzyme

Ensure proper storage and

handling of the enzyme. Test a

higher enzyme concentration.

Incorrect buffer pH
Verify the pH of the assay

buffer.

Incorrect wavelength settings

Confirm the excitation and

emission wavelengths on the

plate reader.

Non-linear reaction kinetics Substrate depletion

Use a lower enzyme

concentration or a higher

substrate concentration.

Analyze the initial linear phase

of the reaction.

Enzyme instability

Ensure the assay is performed

within the enzyme's stability

window. Keep enzyme on ice

until use.

Conclusion
The fluorescence-based assays using ε-NAD+ and NGD+ provide robust and sensitive

methods for measuring the hydrolase and cyclase activities of CD38, respectively. These

protocols are well-suited for inhibitor screening and detailed kinetic studies, making them

valuable tools for researchers in academia and the pharmaceutical industry. While the

application of 2'-Deoxy-NAD+ for this purpose is not well-established in the literature, the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15574088/docs?utm_src=pdf-body#measuring-cd38-activity-using-nad-analogs-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


principles and protocols outlined here for analogous substrates offer a solid foundation for

CD38 research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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